Cas no 127404-22-2 (3-(1H-Imidazol-1-yl)benzaldehyde)

3-(1H-Imidazol-1-yl)benzaldehyde is a versatile aromatic aldehyde featuring an imidazole substituent at the meta position of the benzaldehyde core. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of both aldehyde and imidazole functional groups enables diverse reactivity, facilitating applications in cross-coupling reactions, Schiff base formation, and metal-organic framework (MOF) construction. Its structural properties make it useful for designing bioactive molecules, catalysts, and ligands. The compound exhibits moderate stability under standard conditions, allowing for straightforward handling in synthetic workflows. Its well-defined reactivity profile ensures reproducibility in multi-step syntheses.
3-(1H-Imidazol-1-yl)benzaldehyde structure
127404-22-2 structure
Product Name:3-(1H-Imidazol-1-yl)benzaldehyde
CAS No:127404-22-2
MF:C10H8N2O
MW:172.18332195282
MDL:MFCD09836178
CID:135030
PubChem ID:15650408
Update Time:2025-06-07

3-(1H-Imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-Imidazol-1-yl)benzaldehyde
    • 3-(1-Imidazolyl)benzaldehyde
    • Benzaldehyde,3-(1H-imidazol-1-yl)-
    • 3-imidazol-1-ylbenzaldehyde
    • 3-(1H-Imidazol-1-yl)
    • N-(3-Formylphenyl)carbazole
    • 3-(1-lmidazolyl)benzaldehyde
    • 3-(1H-Indol-1-yl)benzaldehyde
    • 3-(6-Nitro-1H-indol-1-yl)benzaldehyde
    • 3-(5-Nitro-1H-indol-1-yl)benzaldehyde
    • 3-(6-Cyano-1H-indol-1-yl)benzaldehyde
    • 3-(5-Cyano-1H-indol-1-yl)benzaldehyde
    • 3-(6-Fluoro-1H-indol-1-yl)benzaldehyde
    • Benzaldehyde, 3-(1H-imidazol-1-yl)-
    • PubChem22683
    • 3-imidazolylbenzaldehyde
    • 3-(imidazol-1-yl)benzaldehyde
    • Jsp001729
    • CGTQCZGDVDTRDI-UHFFFAOYSA-N
    • SBB088643
    • 3442AD
    • TRA0014461
    • AB53362
    • SY003062
    • A24836
    • MFCD09836178
    • CFA40422
    • FT-0690159
    • CS-0101605
    • 9P-759
    • AKOS002391976
    • PD195055
    • 1-(3-Formylphenyl)-1H-imidazole
    • 127404-22-2
    • DTXSID50576321
    • EN300-1293362
    • 3-(1H-imidazol-1-yl)benzaldehyde;3-(1-Imidazolyl)benzaldehyde
    • SCHEMBL2570787
    • DB-018505
    • DTXCID70527092
    • MDL： MFCD09836178
    • Inchi： 1S/C10H8N2O/c13-7-9-2-1-3-10(6-9)12-5-4-11-8-12/h1-8H
    • InChI Key： CGTQCZGDVDTRDI-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=CC(=C1)N1C=NC=C1

Computed Properties

  • Exact Mass: 172.06400
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 356.9℃ at 760mmHg
  • Flash Point: 169.7℃
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 34.89000
  • LogP: 1.68480

3-(1H-Imidazol-1-yl)benzaldehyde Security Information

  • Hazardous Material Identification： Xi

3-(1H-Imidazol-1-yl)benzaldehyde Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1H-Imidazol-1-yl)benzaldehyde Pricemore >>

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3-(1H-Imidazol-1-yl)benzaldehyde Production Method

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